![molecular formula C20H17NO4S B2908720 N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide CAS No. 2034566-40-8](/img/structure/B2908720.png)
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide
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Description
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H17NO4S and its molecular weight is 367.42. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
- Shipilovskikh and Rubtsov (2014) explored the chemistry of iminofurans, noting the potential biological actions due to the high reactivity of furan-2one derivatives. They investigated the synthesis of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7tetrahydrobenzo[b]thiophene-3-carboxylates, demonstrating the compound's versatility for further chemical modifications (Shipilovskikh & Rubtsov, 2014).
- Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel benzodifuranyl and related compounds showing anti-inflammatory and analgesic activities. This research highlights the synthetic versatility of benzofuran derivatives and their potential therapeutic applications (Abu‐Hashem et al., 2020).
Biological Activity and Pharmacological Potential
- Varde and Acharya (2017) reported on the chelating properties of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules, indicating potential applications in metal ion detection or removal (Varde & Acharya, 2017).
- Ismail et al. (2004) discovered novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, derived from furan compounds, as potent antiprotozoal agents, showcasing the bioactive potential of furan derivatives (Ismail et al., 2004).
Analytical and Spectral Studies
- Patel (2020) conducted analytical and spectral studies on furan ring-containing organic ligands, demonstrating their application in developing antimicrobial agents (Patel, 2020).
Antimicrobial and Antioxidant Activities
- Raghavendra et al. (2016) investigated the antimicrobial and antioxidant activities of synthesized cyclopropanation derivatives, including those with thiophene moieties, pointing out the significant biological activities of these compounds (Raghavendra et al., 2016).
Properties
IUPAC Name |
N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-7-methoxy-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO4S/c1-23-16-4-2-3-13-11-17(25-19(13)16)20(22)21-9-7-15-5-6-18(26-15)14-8-10-24-12-14/h2-6,8,10-12H,7,9H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSVLRULLRIUHOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCCC3=CC=C(S3)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.